Cas no 1804413-53-3 (Ethyl 2-cyano-3-methoxy-4-(trifluoromethylthio)phenylacetate)

• Product Name: Ethyl 2-cyano-3-methoxy-4-(trifluoromethylthio)phenylacetate
• CAS No: 1804413-53-3
• MF: C₁₃H₁₂F₃NO₃S
• MW: 319.299492835999
• CID: 4943299
• Update Time: 2025-06-14

Ethyl 2-cyano-3-methoxy-4-(trifluoromethylthio)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-3-methoxy-4-(trifluoromethylthio)phenylacetate

• Inchi： 1S/C13H12F3NO3S/c1-3-20-11(18)6-8-4-5-10(21-13(14,15)16)12(19-2)9(8)7-17/h4-5H,3,6H2,1-2H3
• InChI Key： MJZIIZUDZNDPCZ-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=CC(=C(C#N)C=1OC)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 407
• XLogP3: 3.5
• Topological Polar Surface Area: 84.6

Additional information on Ethyl 2-cyano-3-methoxy-4-(trifluoromethylthio)phenylacetate

Research Brief on Ethyl 2-cyano-3-methoxy-4-(trifluoromethylthio)phenylacetate (CAS: 1804413-53-3)

Ethyl 2-cyano-3-methoxy-4-(trifluoromethylthio)phenylacetate (CAS: 1804413-53-3) is a synthetic compound that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug development.

The compound features a trifluoromethylthio (SCF3) group, which is known for its high lipophilicity and metabolic stability, making it a valuable moiety in drug design. Recent studies have explored the synthetic pathways for Ethyl 2-cyano-3-methoxy-4-(trifluoromethylthio)phenylacetate, with a focus on optimizing yield and purity. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which have demonstrated high efficiency in introducing the SCF3 group into the phenylacetate scaffold.

In terms of biological activity, preliminary in vitro studies have shown that Ethyl 2-cyano-3-methoxy-4-(trifluoromethylthio)phenylacetate exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. Specifically, the compound has been tested against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. While the exact mechanism of inhibition remains under investigation, molecular docking studies suggest that the SCF3 group may play a critical role in binding to the enzyme's active site.

Further research has explored the potential of this compound as a precursor for the development of novel anti-inflammatory and anticancer agents. Derivatives of Ethyl 2-cyano-3-methoxy-4-(trifluoromethylthio)phenylacetate have been synthesized and evaluated for their cytotoxicity against various cancer cell lines. Early results indicate that certain derivatives exhibit selective toxicity toward cancer cells while sparing normal cells, suggesting a promising avenue for future drug development.

Despite these encouraging findings, challenges remain in the optimization of Ethyl 2-cyano-3-methoxy-4-(trifluoromethylthio)phenylacetate for clinical use. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Additionally, the scalability of the synthetic process must be improved to ensure cost-effective production for large-scale applications.

In conclusion, Ethyl 2-cyano-3-methoxy-4-(trifluoromethylthio)phenylacetate represents a promising candidate for further investigation in the field of medicinal chemistry. Its unique structural features and preliminary biological activity make it a valuable tool for understanding the role of SCF3-containing compounds in drug design. Future research should focus on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its potential in therapeutic applications.